Cas no 7319-55-3 (3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl)oxy]-, inner salt, 4-oxide,(18Z)- (9CI))

• Product Name: 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl)oxy]-, inner salt, 4-oxide,(18Z)- (9CI)
• CAS No: 7319-55-3
• MF: C₄₄H₈₆NO₈P
• MW: 788.129315853119
• CID: 563564
• PubChem ID: 6449784
• Update Time: 2025-04-19

3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl)oxy]-, inner salt, 4-oxide,(18Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl)oxy]-, inner salt, 4-oxide,(18Z)- (9CI)
• 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl)oxy]-, inner salt, 4-oxide
• 3-[(9Z)-9-Octadecenoyloxy]-2-(stearoyloxy)propyl 2-(trimethylammo nio)ethyl phosphate
• trimethyl-[2-[[2-octadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxy-propoxy]-o xido-phosphoryl]oxyethyl]azanium
• 1-[CIS-9-OCTADECENOYL]-2-ACETYL-SN-GLYCEROL
• 1-O-9Z-OCTADECENOYL-2-O-ACETYL-SN-GLYCEROL
• 1-Oleolyl-2-stearoylglycerylphosphorcholin
• 1-oleoyl-2-acetyl-glycerol
• 1-Oleoyl-2-acetylglycerol
• 1-oleoyl-2-palmitoy
• 1-oleoyl-2-palmitoylglycerol
• 1-Oleoyl-2-palmitoyl-rac-glycerin
• 1-Oleoyl-2-stearoyl-rac-glycero-phosphocholin
• 1-Oleyl-2-acetylglycerol
• 1-o-Octadecenoyl-2-o-acetylglycerol
• 2-ACETYL-1-OLEOYL-SN-GLYCEROL
• OAG
• Oleoylacetylglycerol
• 7319-55-3
• 1-Oleoyl-2-stearoylphosphatidylcholine
• 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxooctadecyl)oxy)-, inner salt, 4-oxide, (Z)-
• [2-octadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

• Inchi： 1S/C44H86NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20,22,42H,6-19,21,23-41H2,1-5H3/b22-20-
• InChI Key： NMJCSTNQFYPVOR-XDOYNYLZSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 787.609105
• Monoisotopic Mass: 787.609105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 43
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 14.7

Experimental Properties

• PSA: 121.00000
• LogP: 13.01840